2-fluoro-N-(1-(furan-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[1-(furan-2-yl)propan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C13H14FNO3S/c1-10(9-11-5-4-8-18-11)15-19(16,17)13-7-3-2-6-12(13)14/h2-8,10,15H,9H2,1H3
• InChI Key: WUWSLZHMZLTBEH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NS(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C13H14FNO3S
• Molecular Weight: 283.32 g/mol

Description

The compound “2-fluoro-N-(1-(furan-2-yl)propan-2-yl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide group, which is a common moiety in many pharmaceutical drugs due to its bioactive properties. The compound also contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The benzenesulfonamide group would contribute to the planarity of the molecule, while the furan ring could introduce some degree of non-planarity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the benzenesulfonamide and furan groups. Benzenesulfonamides can undergo a variety of reactions, including substitution and elimination reactions. Furan rings can participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and NMR studies of related fluorosubstituted heterocycles reveal insights into the synthesis methods and structural characteristics of compounds like 2-fluoro-N-(1-(furan-2-yl)propan-2-yl)benzenesulfonamide. These compounds have been synthesized by treating corresponding lithio derivatives with N-fluorodibenzenesulfonamide, with subsequent NMR studies providing detailed information on molecular structure and electronic properties (Dvornikova et al., 2003).

Molecular Interactions

Intermolecular interactions play a significant role in determining the crystal structures and properties of sulfonamide compounds. Studies on isomorphous benzenesulfonamide crystal structures determined by C-H...O, C-H...π, and C-H...Cl interactions provide valuable insights into how such compounds might interact at the molecular level, influencing their solid-state properties and potential applications in materials science (Bats et al., 2001).

Electrophilic Fluorination

Electrophilic fluorination using N-fluorobenzenesulfonimide derivatives illustrates the potential for selective fluorination strategies in modifying the properties of heterocyclic compounds. These methods could be applicable to the functionalization of compounds like this compound for various research applications, including pharmaceutical research and materials science (Yasui et al., 2011).

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, given the known bioactive properties of benzenesulfonamides. Additionally, the synthesis and properties of furan-containing compounds is an active area of research.